Cas no 2096998-70-6 (Methyl 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate)

• Product Name: Methyl 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
• CAS No: 2096998-70-6
• MF: C₁₃H₁₇BFNO₄
• MW: 281.087787389755
• MDL: MFCD18714912
• CID: 4710912
• Update Time: 2023-11-22

Methyl 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
• Methyl 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
• Methyl 5-fluoropyridine-2-carboxylate-3-boronic acid pinacol ester

• MDL： MFCD18714912
• Inchi： 1S/C13H17BFNO4/c1-12(2)13(3,4)20-14(19-12)9-6-8(15)7-16-10(9)11(17)18-5/h6-7H,1-5H3
• InChI Key： KVPCYEFJVKILSB-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=O)OC)C(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 375
• Topological Polar Surface Area: 57.6